Cas no 1043103-35-0 (4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)

• Product Name: 4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• CAS No: 1043103-35-0
• MF: C₁₉H₁₆BrN₃O
• MW: 382.253843307495
• CID: 6267828
• PubChem ID: 30006767
• Update Time: 2025-06-26

4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• VU0641894-1
• 4-bromo-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• F5323-0265
• SR-01000922273-1
• 4-bromo-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• AKOS024506811
• 1043103-35-0
• SR-01000922273

• Inchi： 1S/C19H16BrN3O/c20-14-11-9-13(10-12-14)19(24)21-18-16-7-4-8-17(16)22-23(18)15-5-2-1-3-6-15/h1-3,5-6,9-12H,4,7-8H2,(H,21,24)
• InChI Key： XBVHGHJKIRLLJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=C2C(CCC2)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 381.04767g/mol
• Monoisotopic Mass: 381.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

4-Bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No: 1043103-35-0)

The compound 4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No: 1043103-35-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromobenzene moiety with a cyclopentapyrazole ring system. The integration of these structural elements contributes to its intriguing chemical properties and opens up avenues for diverse applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The cyclopentapyrazole core of the molecule has been identified as a key structural feature that imparts unique electronic and steric properties, making it an attractive candidate for further exploration in drug discovery and material science.

One of the most promising applications of 4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide lies in its potential as a lead compound in medicinal chemistry. Researchers have demonstrated that this compound exhibits selective binding affinity towards various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). This selectivity suggests its potential utility in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science due to its ability to form stable coordination complexes with transition metals. These complexes exhibit interesting magnetic and optical properties, which could be harnessed in the design of advanced materials for electronic devices and sensors.

The cyclopentapyrazole moiety within the molecule plays a pivotal role in determining its reactivity and stability. Recent studies have highlighted the importance of this structure in facilitating intramolecular hydrogen bonding and π–π interactions, which are critical for maintaining the molecule's conformational stability. Furthermore, the presence of the bromine substituent at the para position of the benzamide group enhances the molecule's lipophilicity, thereby improving its bioavailability when used as a drug candidate.

From a synthetic standpoint, the construction of this compound involves a multi-step process that typically begins with the preparation of intermediates such as phenylcyclopentapyrazoles and bromobenzamides. The final coupling reaction is often facilitated by palladium catalysts or other transition metal complexes to ensure high yields and regioselectivity.

In conclusion, 4-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No: 1043103-35-0) represents a fascinating example of modern organic synthesis with wide-ranging applications across multiple disciplines. Its unique structure and versatile chemical properties make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation.